Cas no 2215434-58-3 (3-(3,5-dichlorophenyl)-2-methoxypropanoic acid)
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid
- EN300-1979044
- 2215434-58-3
-
- Inchi: 1S/C10H10Cl2O3/c1-15-9(10(13)14)4-6-2-7(11)5-8(12)3-6/h2-3,5,9H,4H2,1H3,(H,13,14)
- InChI Key: GVUXIKPDLNXTGK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)CC(C(=O)O)OC)Cl
Computed Properties
- Exact Mass: 248.0006996g/mol
- Monoisotopic Mass: 248.0006996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1979044-1g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 1g |
$842.0 | 2023-09-16 | ||
| Enamine | EN300-1979044-5g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 5g |
$2443.0 | 2023-09-16 | ||
| Enamine | EN300-1979044-10g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 10g |
$3622.0 | 2023-09-16 | ||
| Enamine | EN300-1979044-0.05g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 0.05g |
$707.0 | 2023-09-16 | ||
| Enamine | EN300-1979044-0.1g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 0.1g |
$741.0 | 2023-09-16 | ||
| Enamine | EN300-1979044-0.25g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 0.25g |
$774.0 | 2023-09-16 | ||
| Enamine | EN300-1979044-0.5g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 0.5g |
$809.0 | 2023-09-16 | ||
| Enamine | EN300-1979044-1.0g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 1g |
$1129.0 | 2023-05-31 | ||
| Enamine | EN300-1979044-2.5g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 2.5g |
$1650.0 | 2023-09-16 | ||
| Enamine | EN300-1979044-5.0g |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid |
2215434-58-3 | 5g |
$3273.0 | 2023-05-31 |
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
Additional information on 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid
Introduction to 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid (CAS No. 2215434-58-3)
3-(3,5-dichlorophenyl)-2-methoxypropanoic acid (CAS No. 2215434-58-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dichlorophenyl group and a methoxypropanoic acid moiety. These structural features contribute to its chemical stability and biological activity, making it a promising candidate for further investigation.
The chemical formula of 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid is C10H9Cl2O3, and it has a molecular weight of approximately 248.08 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its formulation and application.
In the context of medicinal chemistry, 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid could be a valuable candidate for the treatment of inflammatory diseases.
Beyond its anti-inflammatory properties, 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings highlight the potential of 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid as a novel anticancer agent.
The pharmacokinetic properties of 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid have also been investigated to better understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
In terms of synthetic methods, several routes have been developed to produce 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid. One common approach involves the reaction of 3,5-dichlorobenzaldehyde with methoxyacetic acid followed by reduction and oxidation steps. Another method involves the use of transition metal-catalyzed coupling reactions to construct the desired molecular framework. These synthetic strategies provide flexibility in large-scale production and can be optimized for cost-effectiveness and environmental sustainability.
The potential applications of 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in the development of functional materials with unique properties. For example, it has been incorporated into polymer matrices to enhance their thermal stability and mechanical strength. This versatility makes it an attractive candidate for interdisciplinary research and innovation.
In conclusion, 3-(3,5-dichlorophenyl)-2-methoxypropanoic acid (CAS No. 2215434-58-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activity make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
2215434-58-3 (3-(3,5-dichlorophenyl)-2-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)